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Compound of Interest

Compound Name: ((Pentyloxy)methyl) oxirane
CAS No.: 7297-11-2
Cat. No.: B1660194
Get Quote
. J

Executive Summary

((Pentyloxy)methyl)oxirane (CAS: 7297-11-2), commonly known as Pentyl Glycidyl Ether, is a
reactive alkylating agent used primarily as a viscosity reducer and reactive diluent in epoxy
resin systems. Its core hazard lies in the strained oxirane (epoxide) ring, which acts as a potent
electrophile capable of alkylating DNA and proteins.

Immediate Directive: Do not dispose of this compound down laboratory drains. The primary
disposal pathway is high-temperature incineration via a licensed hazardous waste contractor.
For glassware decontamination and minor spill residues, chemical quenching via acid-
catalyzed hydrolysis is the required pre-treatment.

Chemical Identity & Physical Properties

Understanding the physicochemical nature of this ether is prerequisite to safe disposal. The
hydrophobic pentyl chain reduces water solubility compared to lower homologues (e.g., methyl
glycidyl ether), affecting how it behaves in agueous waste streams.
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Property Data Operational Implication

Official shipping/manifest

Chemical Name ((Pentyloxy)methyl)oxirane

name.

] Common labels found in

Synonyms Pentyl glycidyl ether; PGE

storage.

Use for waste profiling (SDS
CAS Number 7297-11-2 _

Section 13).

Organic content for
Molecular Formula CsH1602 o _

incineration BTU value.

- ) ] Low volatility, but aerosols are

Boiling Point ~200°C (Estimated)

hazardous.

Classify as Ignitable Waste if
Flash Point >60°C (Combustible) FP < 60°C depending on

purity.

. . L Incompatible with amines,

Reactivity High (Epoxide ring)

acids, and strong bases.

Hazard Profile & Mechanism of Action

Why Strict Disposal is Necessary: The toxicity of ((Pentyloxy)methyl)oxirane stems from its
ability to act as a hapten. The epoxide ring opens and binds to skin proteins, leading to
sensitization (allergic contact dermatitis). More critically, uncured glycidyl ethers are suspected
mutagens because they can alkylate guanine residues in DNA.

GHS Classification (Derived):

Skin Irritation: Category 2[1][2]

Skin Sensitization: Category 1 (May cause allergic reaction)[1][2]

Eye Irritation: Category 2A[2]

Aquatic Toxicity: Chronic Category 2 (Toxic to aquatic life with long-lasting effects)[3]

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.scribd.com/document/826136073/HGAGE-AGE-10-01-2020-SDS
https://mgchemicals.com/downloads/msds/01%20English%20Australia%20SDS/sds-832c-part-a%20en%20aus.pdf
https://www.scribd.com/document/826136073/HGAGE-AGE-10-01-2020-SDS
https://mgchemicals.com/downloads/msds/01%20English%20Australia%20SDS/sds-832c-part-a%20en%20aus.pdf
https://mgchemicals.com/downloads/msds/01%20English%20Australia%20SDS/sds-832c-part-a%20en%20aus.pdf
https://multimedia.3m.com/mws/mediawebserver?mwsId=TTTTTV7o0_VyM9ApnYuTNygTPwvaldv_IwVAMYuEvTTTTTT--
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1660194?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Disposal Decision Logic

Do not treat all waste identical. Use the following logic flow to determine the correct disposal
stream.

Waste ldentification

Physical State?

Bulk (>50mL) Dilute

Reaction Mixture / Solvent

Glassware / Trace Residue

Contains Amines/Acids?

Do Not Quench

Pure Liquid / Stock

No (Active Epoxide)

Stream B: Chemical Quench
(Hydrolysis)

Yes (Already Reacted)

A fter Verification

Stream A: Lab Pack Stream C: Decontaminated Glass
(No Pre-treatment) (Standard Sharps)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating glycidyl ether waste streams. Note that bulk chemical
is never quenched in-lab due to exotherm risks; it is packed for professional incineration.
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Detailed Disposal Protocols
Stream A: Bulk Liquid (Unused Stock)

For expired or surplus reagents >50 mL.

Container: Keep in the original container if possible. If transferring, use HDPE or Glass
containers with Teflon-lined caps.

» Labeling: Affix a hazardous waste label.
o Constituents: "Pentyl Glycidyl Ether"
o Hazards: "Toxic, Irritant, Sensitizer"

e Segregation: Place the container in a secondary containment tray. Do not store in the same
bin as concentrated acids (exothermic polymerization risk) or amines (crosslinking risk).

» Disposal: Hand off to EHS for Fuel Blending/Incineration.

Stream B: Decontamination & Quenching (Glassware/Spills)

For cleaning glassware or neutralizing small spills (<10 mL). This protocol converts the reactive
epoxide into a benign glycol.

Mechanism: Acid-catalyzed hydrolysis opens the oxirane ring to form 3-(pentyloxy)propane-1,2-
diol.

Reagents Required:

e 5% Sulfuric Acid (H2S0a4) or 10% Acetic Acid solution.
e Acetone (as a co-solvent to solubilize the ether).
Protocol:

e Preparation: In a fume hood, create a solution of 50% Acetone and 50% Aqueous Acid (5%
H2S0a).
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e Application: Rinse the contaminated glassware with this solution. Allow it to sit for 30
minutes. The acid catalyzes the ring-opening.

o Neutralization: After 30 minutes, neutralize the rinse solution with Sodium Bicarbonate
(NaHCO:s) until bubbling stops (pH ~7).

o Final Wash: The resulting solution contains the hydrolyzed diol and can be disposed of as
non-halogenated organic solvent waste.

o Glassware: Wash with soap and water; reuse as normal.

Stream C: Spill Cleanup (Emergency)

For spills >10 mL outside a fume hood.

o Evacuate & PPE: Clear the area. Don nitrile gloves (double gloved), lab coat, and organic
vapor respirator if ventilation is poor.

o Containment: Dike the spill using Vermiculite or Sand.[4][5][6][7]

o Critical Warning: Do NOT use sawdust or paper towels as primary absorbents. Glycidyl
ethers can react with hydroxyls in cellulose, generating heat (potential fire hazard).

» Absorption: Cover the liquid completely with the inert absorbent.
¢ Collection: Scoop material into a wide-mouth HDPE jar.
e Labeling: Label as "Debris contaminated with Pentyl Glycidyl Ether."

» Disposal: Treat as solid hazardous waste for incineration.

Regulatory & Compliance Codes

Ensure your waste manifest codes align with local regulations.[5][8]
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Regulatory Body Codel/Classification Description

Ignitable waste (if Flash Point
US EPA (RCRA) D001 (Potential) < 60°C). Check specific batch
SDS.

Other organic solvents,
EU Waste Code 07 01 04* washing liquids and mother
liquors.

Ethers, n.o.s. (Pentyl Glycidyl

DOT (Transport) UN 3271
Ether).[7][9][10]
Combustible liquids (unless FP
Storage Class Class 10 ]
is lower, then Class 3).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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